Methyl 1-(2,2-difluoroethyl)-1H-indole-5-carboxylate

• Molecular Formula: C12H11F2NO2
• Molecular Weight: 239.22 g/mol
• IUPAC Name: methyl 1-(2,2-difluoroethyl)indole-5-carboxylate
• InChI: InChI=1S/C12H11F2NO2/c1-17-12(16)9-2-3-10-8(6-9)4-5-15(10)7-11(13)14/h2-6,11H,7H2,1H3
• InChI Key: SOCWUKPOSSFQHY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C=C2)CC(F)F

Description

Methyl 1-(2,2-difluoroethyl)-1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C12H11F2NO2 and its molecular weight is 239.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of NaH (60% dispersion in mineral oil, 59 mg, 1.48 mmol) in DMF (2 mL) was slowly added a solution of 1H-indole-5-carboxylic acid methyl ester 19a (200 mg, 1.14 mmol) in DMF (1 mL) at 0° C. The resulting solution was stirred at 0° C. for 20 min and 1,1-difluoro-2-iodoethane 23a (263 mg, 1.37 mmol) was added. The reaction was warmed to room temperature and stirred for 2 h. The reaction was quenched with water and extracted with EtOAc. The organic layer was concentrated and purified by flash column chromatography (silica gel, 20% EtOAc/hexanes) to afford compound 23b.